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Compound of Interest

Compound Name: Anisodine

Cat. No.: B15613755

For Researchers, Scientists, and Drug Development Professionals

Anisodine, a tropane alkaloid naturally occurring in plants of the Solanaceae family, has
garnered significant interest for its therapeutic applications, particularly in traditional Chinese
medicine.[1][2] This technical guide provides a comprehensive overview of the molecular
characteristics of Anisodine, outlines the fundamental principles of its extraction and
synthesis, and elucidates its primary mechanism of action as a muscarinic acetylcholine
receptor antagonist.

Core Molecular and Physical Properties

Anisodine, also known as daturamine or a-hydroxyscopolamine, possesses a defined
chemical structure that dictates its pharmacological activity.[1] The key molecular and physical
data are summarized in the table below.

Property Value
Molecular Formula C17H21NOs
Molar Mass 319.36 g/mol

Experimental Protocols: Isolation and Synthesis
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While detailed, step-by-step protocols for the isolation and synthesis of Anisodine are not
readily available in publicly accessible literature, this section outlines the established principles

for these procedures.

Isolation from Anisodus tanguticus

Anisodine is naturally present in the roots of Anisodus tanguticus (Maxim.) Pascher and can
be extracted and purified.[2][3] The general methodology involves the following key stages:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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